Cas no 1805891-90-0 (4-(Difluoromethoxy)-2-ethylphenylpropanal)

4-(Difluoromethoxy)-2-ethylphenylpropanal structure
1805891-90-0 structure
Product Name:4-(Difluoromethoxy)-2-ethylphenylpropanal
CAS No:1805891-90-0
MF:C12H14F2O2
MW:228.235170841217
CID:4794428
Update Time:2023-08-17

4-(Difluoromethoxy)-2-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

    • 4-(Difluoromethoxy)-2-ethylphenylpropanal
    • Inchi: 1S/C12H14F2O2/c1-3-9-6-10(16-12(13)14)4-5-11(9)8(2)7-15/h4-8,12H,3H2,1-2H3
    • InChI Key: UHLXMHJTOWAXLY-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=C(C=1)CC)C(C=O)C)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 221
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3

4-(Difluoromethoxy)-2-ethylphenylpropanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4-(Difluoromethoxy)-2-ethylphenylpropanal
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